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Compound of Interest

Compound Name: Ionomycin

Cat. No.: B1663694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for utilizing ionomycin as a

powerful tool to investigate and manipulate calcium-dependent signaling pathways in various

research and drug development contexts. Ionomycin, a potent and selective calcium

ionophore, is an indispensable reagent for studying a vast array of physiological processes,

including T-cell activation, cytokine production, and apoptosis. This document provides a

detailed overview of its mechanism of action, quantitative data for experimental design, step-

by-step protocols for key applications, and visual representations of the associated signaling

pathways.

Introduction to Ionomycin: A Potent Calcium
Ionophore
Ionomycin is an ionophorous antibiotic isolated from the bacterium Streptomyces conglobatus.

It functions as a mobile ion carrier that binds to divalent cations, primarily calcium (Ca²⁺), and

facilitates their transport across biological membranes. This action effectively increases the

intracellular concentration of free Ca²⁺, mimicking the calcium signaling events that occur

downstream of various cell surface receptor activations. This property makes ionomycin an

invaluable tool for artificially activating calcium-dependent pathways and studying their roles in

cellular function.
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Ionomycin acts as a lipid-soluble molecule that chelates Ca²⁺ and transports it across the cell

membrane, down its electrochemical gradient. This influx of extracellular calcium, coupled with

the release of calcium from intracellular stores like the endoplasmic reticulum, leads to a rapid

and sustained elevation of cytosolic Ca²⁺ levels. This surge in intracellular calcium is
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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